4-Chlorophenylsulfinylacetic acid

• IUPAC Name: 2-(4-chlorophenyl)sulfinylacetic acid
• InChI: InChI=1S/C8H7ClO3S/c9-6-1-3-7(4-2-6)13(12)5-8(10)11/h1-4H,5H2,(H,10,11)
• InChI Key: BGQBJZGWNGYNEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)CC(=O)O)Cl
• Molecular Formula: C8H7ClO3S
• Molecular Weight: 218.66 g/mol
• CAS No.: 3996-47-2

Description

Synthesis Analysis

The synthesis of “4-Chlorophenylsulfinylacetic acid” is not explicitly detailed in the available literature. However, related compounds such as “[(4-Chlorophenyl)sulfonyl]acetic acid” have been synthesized and studied.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 8 carbon atoms, 7 hydrogen atoms, 1 chlorine atom, 3 oxygen atoms, and 1 sulfur atom.

Chemical Reactions Analysis

Specific chemical reactions involving “this compound” are not explicitly mentioned in the available literature. However, general principles of chemical reactions involving similar compounds can be found.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” are not explicitly detailed in the available literature.

Scientific Research Applications

Degradation and Environmental Treatment

Research on 4-Chlorophenylsulfinylacetic acid and related compounds, particularly their degradation, has been pivotal for environmental management. A significant application is in the wastewater treatment domain, where innovative systems are developed to remove toxic contaminants like 4-chlorophenol, a compound related to this compound due to its structural similarity and environmental relevance. For instance, a combination of persulfate (PS) and oxalic acid (OA) with a heterogeneous Fenton-like (HFL) system has shown remarkable efficiency in degrading 4-chlorophenol from synthetic wastewater. This process has been optimized using adaptive neuro-fuzzy inference systems, highlighting a synergistic effect that significantly enhances degradation efficiency, a crucial step towards mitigating environmental pollution (Hadi et al., 2020).

Synthesis and Pharmacological Activities

On the pharmaceutical front, this compound serves as a precursor in synthesizing sulfacetamine, a compound with promising pharmacological properties. The synthesis methods for sulfacetamine and its salts have been refined, revealing significant antithrombotic, antioxidant, hypocholesterolemic, immunostimulating, and protective-adaptive activities. These findings suggest potential applications in developing treatments for conditions requiring these pharmacological responses. Notably, sulfacetamine exhibits a broad spectrum of biological activities, indicating its potential in therapeutic applications (Adamovich et al., 2018; Mirskova et al., 2012).

Environmental Safety and Toxicity Mitigation

Further research emphasizes the importance of understanding and mitigating the environmental and health risks associated with chlorophenyl compounds. Advanced oxidation processes, such as those involving nanoscale zero-valent iron (nZVI) and persulfate, have been explored for the efficient degradation of chlorophenoxyacetic acids, illustrating the ongoing efforts to ensure environmental safety and reduce the toxicity of these compounds in water sources. These studies shed light on the mechanisms and optimization of processes for removing hazardous compounds, contributing to safer agricultural practices and water treatment technologies (Jaafarzadeh et al., 2017; Boye et al., 2002).

Mechanism of Action

The mechanism of action of “4-Chlorophenylsulfinylacetic acid” is not explicitly detailed in the available literature.

Safety and Hazards

Safety data sheets for similar compounds suggest that they can cause severe skin burns and eye damage, and may cause respiratory irritation.

Future Directions

While specific future directions for “4-Chlorophenylsulfinylacetic acid” are not explicitly mentioned in the available literature, research in related fields suggests a focus on environmentally friendly and biodegradable alternatives.